1-Butanesulfonic acid, 4-[(1,1-dimethylethyl)amino]-

• CAS No.: 819849-83-7
• Molecular Formula: C8H19NO3S
• Molecular Weight: 209.31 g/mol
• IUPAC Name: 4-(tert-butylamino)butane-1-sulfonic acid
• InChI: InChI=1S/C8H19NO3S/c1-8(2,3)9-6-4-5-7-13(10,11)12/h9H,4-7H2,1-3H3,(H,10,11,12)
• InChI Key: QGNAQMRKVPZNSP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NCCCCS(=O)(=O)O

Description

1-Butanesulfonic acid, 4-[(1,1-dimethylethyl)amino]- is a useful research compound. Its molecular formula is C8H19NO3S and its molecular weight is 209.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of tert-butylamine (1.0 mL, 9.5 mmol) in tetrahydrofuran (4 mL) was added 1,4-butane sultone (1.36 g, 10.0 mmol) at room temperature. The solution was stirred at reflux for 2 hours. The reaction was cooled to room temperature. The solid was collected by filtration, washed with acetone (2×20 mL) and dried in vacuo. Yield: 690 mg (34%). 1H NMR (D2O, 500 MHz) δ ppm 2.92 (t, 2H, J=7.1 Hz), 2.82 (t, 2H, J=7.1 Hz), 1.68 (m, 4H), 1.22 (s, 9H). 13C (D2O, 125 MHz) δ ppm 57.07, 50.30, 40.95, 25.28, 24.96, 21.62. ES-MS 210 (M−1).